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Compound of Interest |

(R)-(+)-3-
Compound Name: (Dimethylamino)pyrrolidine
dihydrochloride

Cat. No.: B1395925

Abstract & Introduction

(R)-(+)-3-(Dimethylamino)pyrrolidine is a vital chiral building block in modern medicinal
chemistry and drug discovery. Its saturated, non-planar pyrrolidine ring allows for a thorough
exploration of three-dimensional pharmacophore space, a critical factor in designing selective
and potent therapeutic agents.[1] The pyrrolidine scaffold is a privileged structure found in
numerous FDA-approved drugs and natural products, prized for its ability to introduce
stereochemistry and influence physicochemical properties such as solubility.[1]

This document provides a comprehensive guide for researchers, scientists, and drug
development professionals on the preparation, handling, and storage of solutions of (R)-(+)-3-
(Dimethylamino)pyrrolidine dihydrochloride. As the dihydrochloride salt, this compound
offers improved handling and stability compared to its free-base form. Adherence to this
protocol is intended to ensure the accurate and safe preparation of solutions for use in
chemical synthesis and biological assays.

Physicochemical & Safety Data

A thorough understanding of the compound's properties is essential for its safe and effective
use.
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Compound Properties

The key physicochemical properties of (R)-(+)-3-(Dimethylamino)pyrrolidine

dihydrochloride (CAS: 864448-61-3) are summarized below.

Property Value Source(s)
CAS Number 864448-61-3 [21[3]
Molecular Formula CeH16CI2N2 [3114]
Molecular Weight 187.11 g/mol [31[4]
Appearance White to off-white solid [3114]
Melting Point 194-197 °C [3114]
(R)-N,N-dimethylpyrrolidin-3-
amine dihydrochloride; (3R)-
Key Synonyms (+)-3- (3]
(Dimethylamino)pyrrolidine
2HCI
Hygroscopic (sensitive to
Stability ¥o pic ( [3][4]

moisture)

Safety & Handling

(R)-(+)-3-(Dimethylamino)pyrrolidine dihydrochloride requires careful handling to minimize

exposure and ensure laboratory safety.

e Hazard Statements:

o H315: Causes skin irritation.[3]

o H319: Causes serious eye irritation.[3]

o H335: May cause respiratory irritation.[3]

o Precautionary Measures:
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[e]

Engineering Controls: Handle the solid compound exclusively within a certified chemical
fume hood to avoid inhalation of dust particles.[5]

o Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, nitrile
gloves, and chemical safety goggles.[5]

o Handling: Avoid direct contact with skin and eyes. Do not breathe dust.[3][5] After
handling, wash hands and any exposed skin thoroughly.[5]

o Storage: Store the solid compound in a tightly sealed container in a cool, dry, and well-
ventilated area. Due to its hygroscopic nature, storage in a desiccator is recommended.[3]

[4]

Protocol for Aqueous Stock Solution Preparation

This protocol details the procedure for preparing a 100 mM aqueous stock solution. The
principles can be adapted for other concentrations and volumes.

Rationale for Protocol Design

The choice of a dihydrochloride salt form generally confers high aqueous solubility, making
high-purity water the preferred solvent. The use of volumetric glassware and an analytical
balance is mandated to ensure the concentration accuracy required for quantitative
applications in synthesis and screening. As a salt of a weak base and strong acid (HCI), the
resulting solution is expected to be acidic. The pH should be noted, as it may influence the
stability of the compound in solution or the conditions of a subsequent reaction or assay.

Required Materials
e (R)-(+)-3-(Dimethylamino)pyrrolidine dihydrochloride (MW: 187.11 g/mol )

High-purity, deionized, or distilled water (e.g., ASTM Type 1)

Analytical balance (readable to 0.1 mg)

10 mL Class A volumetric flask with stopper

Weighing paper or boat
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Spatula

Magnetic stirrer and appropriately sized stir bar (optional)

Pipettes for solvent addition

Properly labeled storage vials (e.g., 1.5 mL polypropylene tubes)

Calculation of Required Mass

The fundamental equation for calculating the mass of solid required is:
Mass (g) = Molarity (mol/L) x Molecular Weight ( g/mol ) x Volume (L)
Example Calculation for 10 mL of a 100 mM Stock Solution:

e Molarity = 100 mM = 0.1 mol/L

e Molecular Weight = 187.11 g/mol

e Volume =10mL=0.01L

Mass (g) = 0.1 mol/L x 187.11 g/mol x 0.01 L = 0.1871 g (or 187.1 mg)

Step-by-Step Experimental Procedure

o Preparation: Before weighing, ensure the container of (R)-(+)-3-
(Dimethylamino)pyrrolidine dihydrochloride has equilibrated to ambient temperature to
prevent moisture condensation on the hygroscopic solid.

e Weighing: In a chemical fume hood, accurately weigh 187.1 mg of the compound onto
weighing paper using an analytical balance.

o Transfer: Carefully transfer the weighed solid into a clean, dry 10 mL Class A volumetric
flask. To ensure a quantitative transfer, rinse the weighing paper with a small amount of high-
purity water and add the rinse to the flask.

 Dissolution: Add approximately 7 mL (~70% of the final volume) of high-purity water to the
volumetric flask. Stopper the flask and swirl gently, or add a small stir bar and place on a
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magnetic stirrer at low speed, until the solid is completely dissolved. The solution should be
clear and colorless.

e Volume Adjustment: Once the solid is fully dissolved, carefully add high-purity water
dropwise until the bottom of the meniscus aligns perfectly with the calibration mark on the
neck of the volumetric flask.

o Homogenization: Stopper the flask securely and invert it 15-20 times to ensure the solution is
homogeneous.

o Final Preparation: The 100 mM stock solution is now ready. It is best practice to measure
and record the final pH of the solution.

o Storage: Immediately aliquot the solution into clearly labeled, single-use volumes (e.g., 500
pL) in appropriate storage tubes.

Solution Preparation Workflow
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Caption: Workflow for preparing (R)-(+)-3-(Dimethylamino)pyrrolidine dihydrochloride
solution.

Solution Stability and Storage Recommendations

Proper storage is crucial to maintain the integrity and concentration of the prepared stock
solution.

o Short-Term Storage (< 1 week): Store aliquots at 2-8°C.

e Long-Term Storage (> 1 week): For maximum stability, store aliquots at -20°C or -80°C. This
minimizes the potential for chemical degradation or microbial growth.

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as they can degrade the
compound. The practice of creating single-use aliquots in section 3.5 is the most effective
way to prevent this. Before use, thaw a frozen aliquot completely and vortex gently to ensure
homogeneity.

While the dihydrochloride salt form is stable, empirical validation of stability under specific
experimental conditions is recommended for long-term or sensitive studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(Dimethylamino)pyrrolidine dihydrochloride Solutions]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1395925#how-to-prepare-a-solution-of-
r-3-dimethylamino-pyrrolidine-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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